Cas no 1803992-95-1 (4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1803992-95-1
• MF: C₉H₈F₄N₂O₃
• MW: 268.165036201477
• CID: 4798942
• Update Time: 2025-05-26

4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H8F4N2O3/c10-2-4-3-15-5(1-6(16)17)8(7(4)14)18-9(11,12)13/h3H,1-2H2,(H2,14,15)(H,16,17)
• InChI Key： KRJPTWUQQPYZPO-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(CC(=O)O)C(=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1
• Topological Polar Surface Area: 85.4

Additional information on 4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid

4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic Acid: A Comprehensive Overview

The compound 4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1803992-95-1) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical industries. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and applications. The structure of this molecule is characterized by the presence of an amino group at position 4, a fluoromethyl group at position 5, and a trifluoromethoxy group at position 3 on the pyridine ring, with an acetic acid moiety attached at position 2. These substituents contribute to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced catalytic techniques and precise control over reaction conditions. The synthesis typically involves the construction of the pyridine ring followed by the introduction of the substituents at specific positions. The use of fluorinated groups, such as fluoromethyl and trifluoromethoxy, is particularly interesting due to their ability to enhance the molecule's stability, lipophilicity, and bioavailability. These properties make 4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic Acid a promising candidate for drug development, especially in the context of targeting specific biological pathways or enzymes.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are critical in cellular signaling processes. This makes it a valuable tool in the development of therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases. Additionally, its acetic acid moiety may contribute to its ability to cross cellular membranes, enhancing its bioavailability and efficacy.

Another area where 4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic Acid has shown promise is in agrochemistry. Its ability to inhibit key enzymes in plant pathogens suggests potential applications as a fungicide or herbicide. Recent research has focused on optimizing its stability under environmental conditions and improving its selectivity to minimize adverse effects on non-target organisms.

The structural uniqueness of this compound also makes it a valuable substrate for further chemical modifications. For example, researchers have explored the substitution of different groups at various positions on the pyridine ring to study their effects on biological activity. These studies have provided insights into the relationship between molecular structure and function, paving the way for the design of more potent and selective compounds.

In conclusion, 4-Amino-5-(fluoromethyl)-3-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1803992-95-1) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing pressing challenges in medicine and agriculture.